2-bromo-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzamide

• IUPAC Name: 2-bromo-N-[(5-thiophen-2-ylfuran-2-yl)methyl]benzamide
• InChI: InChI=1S/C16H12BrNO2S/c17-13-5-2-1-4-12(13)16(19)18-10-11-7-8-14(20-11)15-6-3-9-21-15/h1-9H,10H2,(H,18,19)
• InChI Key: PRRVCVVSCRQDEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC2=CC=C(O2)C3=CC=CS3)Br
• Molecular Formula: C16H12BrNO2S
• Molecular Weight: 362.2 g/mol

Description

Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. The presence of a bromine atom (2-bromo) suggests that this compound might be a derivative of benzamide. Thiophene is a five-membered ring with four carbon atoms and a sulfur atom. Furan is a five-membered ring with four carbon atoms and an oxygen atom.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods, including the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. These methods involve condensation reactions with different reagents.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and rings. The exact structure would depend on the specific locations of the bromine atom and the thiophene and furan rings on the benzamide backbone.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich nature of the thiophene and furan rings, as well as the presence of the bromine atom. Bromine is a good leaving group, which could make this compound susceptible to nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific molecular structure. For example, the presence of a bromine atom could increase its molecular weight and potentially its boiling point.

Mechanism of Action

Target of Action

Thiophene-based analogs, a key component of this compound, have been shown to interact with a variety of biological targets . For instance, they have been used in the development of nonsteroidal anti-inflammatory drugs and voltage-gated sodium channel blockers .

Mode of Action

Thiophene derivatives have been known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . The compound likely interacts with its targets, leading to changes in cellular processes and functions.

Biochemical Pathways

Thiophene derivatives have been associated with a variety of biological effects, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

Thiophene derivatives are generally soluble in most organic solvents but insoluble in water , which may influence their bioavailability and distribution within the body.

Result of Action

Given the known biological activities of thiophene derivatives, it is plausible that this compound could have a range of effects at the molecular and cellular level .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As a general rule, handling of chemical substances should always be done with appropriate protective equipment and in accordance with safety regulations.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, properties, and potential applications. Given the biological activity of many thiophene derivatives, it could be of interest in medicinal chemistry.